Cas no 40546-94-9 (rac-6-Methyl-4-phenylchroman-2-one)

• Product Name: rac-6-Methyl-4-phenylchroman-2-one
• CAS No: 40546-94-9
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• MDL: MFCD03695019
• CID: 55242
• PubChem ID: 87561521
• Update Time: 2025-06-30

rac-6-Methyl-4-phenylchroman-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-4-phenylchroman-2-one
• 3,4-Dihydro-6-methyl-4-phenyl-2H-1-benzopyran-2-one
• rac-6-Methyl-4-phenylchroman-2-one
• 6-Methyl-4-phenyl-2-chromanone
• rac-6-Methyl-4-pheny
• 3,4-dihydro-6-methyl-4-phenyl-2H-benzopyran-2-one
• 3,4-dihydro-6-methyl-4-phenylcoumarin
• 6-Methy1-4-phenyl-chroMan-2-one
• 6-methyl-4-phenyl-
• 6-METHYL-4-PHENYL-3,4-DIHYDRO-2H-1-BENZOPYRAN
• 6-methyl-4-phenyl-3,4-dihydrobenzopyran-2-one
• 6-Methyl-4-phenyl-3,4-dihydrovanillin
• 6-methyl-4-phenyl-chroman-2-one
• Dihydro methyl phenyl benzopyran one
• forTolterodine-L-tartrate
• 6-Methyl-4-phenyl-3,4-dihydrocoumarin
• 6-methyl-4-phenyl-3,4-dihydro-2H-1-benzopyran-2-one
• 2H-1-Benzopyran-2-one, 3,4-dihydro-6-methyl-4-phenyl-
• Tolterodine Lactone Impurity
• 6-methyl-4-phenyl-3,4-dihydrochromen-2-one
• rac-6-Methyl-4-phen
• AMY13850
• SY036927
• AKOS005540927
• A6781
• CHEMBL1577712
• MLS000770098
• SCHEMBL820663
• 2H-1-Benzopyran-2-one, 3,4-dihydro-6-methyl-4-phenyl-; Hydrocoumarin, 6-methyl-4-phenyl- (6CI,7CI); 3,4-Dihydro-6-methyl-4-phenyl-2H-benzopyran-2-one; 6-Methyl-4-phenyl-3,4-dihydro-1-benzopyran-2-one; 6-Methyl-4-phenyl-3,4-dihydrocoumarin; 6-Methyl-4-phenylchroman-2-one
• 6-methyl-4 phenyl-3,4-dihydrocoumarin
• 40546-94-9
• FT-0672138
• HZV4M5D4AX
• SUHIZPDCJOQZLN-UHFFFAOYSA-N
• AC-1140
• MFCD03695019
• SMR000434830
• CS-0152906
• DS-0518
• M2093
• AB15711
• DTXSID00960958
• FT-0639650
• HMS2795N08
• STK604917
• 51737-00-9
• DB-001323
• DB-304105
• 6-methyl-4-phenyl-3,4-dihydro-1-benzopyran-2-one
• 6-methyl-4-phenyl-3,4-dihydro-2H-chromen-2-one
• (4S)-6-methyl-4-phenyl-3,4-dihydro-2H-1-benzopyran-2-one

• MDL： MFCD03695019
• Inchi： 1S/C16H14O2/c1-11-7-8-15-14(9-11)13(10-16(17)18-15)12-5-3-2-4-6-12/h2-9,13H,10H2,1H3
• InChI Key： SUHIZPDCJOQZLN-UHFFFAOYSA-N
• SMILES： O1C(CC(C2C=CC=CC=2)C2C=C(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 238.09942
• Monoisotopic Mass: 238.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.5

Experimental Properties

• Density: 1.166
• Melting Point: 79.0 to 84.0 deg-C
• Boiling Point: 230°C/16mmHg(lit.)
• Flash Point: 146.3°C
• Refractive Index: 1.595
• PSA: 26.3
• LogP: 3.43600

rac-6-Methyl-4-phenylchroman-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavans
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on rac-6-Methyl-4-phenylchroman-2-one

Professional Introduction to Rac-6-Methyl-4-phenylchroman-2-one (CAS No. 40546-94-9)

Rac-6-Methyl-4-phenylchroman-2-one, a compound with the chemical identifier CAS No. 40546-94-9, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This chroman derivative has garnered attention due to its structural properties and potential applications in medicinal research. The compound's molecular framework, characterized by a chromane core, makes it a valuable candidate for further exploration in drug discovery and therapeutic development.

The chromane scaffold of Rac-6-Methyl-4-phenylchroman-2-one is particularly noteworthy for its versatility in chemical modifications and biological interactions. This structural motif is commonly found in natural products and synthetic molecules, contributing to its pharmacological relevance. The presence of a methyl group at the 6-position and a phenyl ring at the 4-position enhances the compound's complexity, offering multiple sites for functionalization and interaction with biological targets.

Recent studies have highlighted the potential of chroman derivatives in various therapeutic areas, including anti-inflammatory, antioxidant, and anticancer applications. The structural features of Rac-6-Methyl-4-phenylchroman-2-one make it an attractive candidate for further investigation in these domains. Researchers have been particularly interested in its ability to modulate enzymatic activities and cellular pathways associated with disease mechanisms.

In the realm of drug discovery, Rac-6-Methyl-4-phenylchroman-2-one has been explored as a lead compound for developing novel therapeutic agents. Its chromane core provides a stable platform for designing molecules with enhanced binding affinity and selectivity. The compound's ability to interact with specific biological receptors or enzymes suggests its potential as an intermediate in synthesizing more complex pharmacophores.

The synthesis of Rac-6-Methyl-4-phenylchroman-2-one involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers can conduct detailed studies without compromising on quality. The development of efficient synthetic routes has also facilitated the production of analogs, allowing for structural diversification and functional group modifications.

Biological activity assays have revealed promising results regarding the pharmacological profile of Rac-6-Methyl-4-phenylchroman-2-one. Preliminary experiments indicate that the compound exhibits inhibitory effects on certain enzymes and pathways implicated in inflammation and cancer progression. These findings have spurred further research into its mechanism of action and potential therapeutic applications.

The compound's stability under various conditions makes it suitable for both preclinical and clinical studies. Its compatibility with standard analytical techniques ensures accurate characterization and quantification during research investigations. This stability is crucial for maintaining the integrity of experimental data and supporting robust pharmacokinetic studies.

Future directions in the study of Rac-6-Methyl-4-phenylchroman-2-one include exploring its role in drug development through computational modeling and high-throughput screening. These approaches can accelerate the identification of novel derivatives with improved pharmacological properties. Additionally, investigating the compound's interactions with biological targets at the molecular level will provide deeper insights into its mode of action.

The growing interest in chroman derivatives underscores their importance as building blocks in medicinal chemistry. Rac-6-Methyl-4-phenylchroman-2-one exemplifies how structurally diverse molecules can contribute to advancements in healthcare solutions. As research continues to uncover new applications, this compound remains a cornerstone in the pursuit of innovative therapeutic strategies.